![molecular formula C16H16FNO2 B295017 N-benzyl-2-(4-fluorophenoxy)-N-methylacetamide](/img/structure/B295017.png)
N-benzyl-2-(4-fluorophenoxy)-N-methylacetamide
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Overview
Description
N-benzyl-2-(4-fluorophenoxy)-N-methylacetamide is a chemical compound that belongs to the class of amides. It is commonly known as FBA or 4-Fluorobenzylacetamide. This compound has gained significant attention in the scientific community due to its potential applications in various research fields.
Mechanism of Action
The mechanism of action of N-benzyl-2-(4-fluorophenoxy)-N-methylacetamide is not fully understood. However, it is believed to act as a modulator of the endocannabinoid system, which plays a crucial role in pain perception and inflammation. It is also thought to interact with the GABAergic system, which regulates the activity of neurotransmitters in the brain.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been found to possess analgesic and anti-inflammatory properties, making it a potential candidate for the development of new painkillers. It has also been shown to have anxiolytic effects, which could be useful in the treatment of anxiety disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-benzyl-2-(4-fluorophenoxy)-N-methylacetamide is its ease of synthesis, making it readily available for use in laboratory experiments. However, its limited solubility in water can make it challenging to work with in some applications.
Future Directions
There are several potential future directions for research involving N-benzyl-2-(4-fluorophenoxy)-N-methylacetamide. One area of interest is the development of new analgesics and anti-inflammatory agents based on its unique properties. Another potential direction is the use of this compound as a ligand in the design of new metal complexes for catalytic applications. Further studies are needed to fully understand the mechanism of action and potential applications of this compound.
Synthesis Methods
The synthesis method of N-benzyl-2-(4-fluorophenoxy)-N-methylacetamide involves the reaction of 4-fluorobenzylamine with N-methylacetamide in the presence of a catalyst. The reaction is carried out under specific conditions of temperature and pressure to obtain the desired product.
Scientific Research Applications
N-benzyl-2-(4-fluorophenoxy)-N-methylacetamide has found various scientific research applications due to its unique properties. It has been extensively studied for its potential use in drug discovery, particularly in the development of new analgesics and anti-inflammatory agents. It has also shown potential as a ligand in the design of new metal complexes for catalytic applications.
Properties
Molecular Formula |
C16H16FNO2 |
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Molecular Weight |
273.3 g/mol |
IUPAC Name |
N-benzyl-2-(4-fluorophenoxy)-N-methylacetamide |
InChI |
InChI=1S/C16H16FNO2/c1-18(11-13-5-3-2-4-6-13)16(19)12-20-15-9-7-14(17)8-10-15/h2-10H,11-12H2,1H3 |
InChI Key |
SONXENCVEZGSAK-UHFFFAOYSA-N |
SMILES |
CN(CC1=CC=CC=C1)C(=O)COC2=CC=C(C=C2)F |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)COC2=CC=C(C=C2)F |
Origin of Product |
United States |
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